Cas no 121111-61-3 (1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-)

121111-61-3 structure
Product name:1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
- 2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)-1H-imidazole
- RG69TA7ZD8
- DTXSID70153158
- 121111-61-3
- UNII-RG69TA7ZD8
- 1H-Imidazole, 2-(3,4-Dimethoxyphenyl)-4,5-bis(4-methylphenyl)-
- Oprea1_873215
- CCRIS 8672
- Oprea1_041843
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- Inchi: InChI=1S/C25H24N2O2/c1-16-5-9-18(10-6-16)23-24(19-11-7-17(2)8-12-19)27-25(26-23)20-13-14-21(28-3)22(15-20)29-4/h5-15H,1-4H3,(H,26,27)
- InChI Key: CFWPNVAHIGEFIJ-UHFFFAOYSA-N
- SMILES: COC1=C(OC)C=CC(C2=NC(C3C=CC(C)=CC=3)=C(C3C=CC(C)=CC=3)N2)=C1
Computed Properties
- Exact Mass: 383.17609
- Monoisotopic Mass: 384.183778
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 47.1
- Surface Charge: 0
Experimental Properties
- Density: 1.139
- Boiling Point: 573.3°C at 760 mmHg
- Flash Point: 200°C
- Refractive Index: 1.6
- PSA: 44.24
- LogP: 5.7
1H-Imidazole,2-(3,4-dimethoxyphenyl)-4,5-bis(4-methylphenyl)- Related Literature
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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2. Book reviews
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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